Cas no 88670-82-0 (1H-1,2,4-Triazole, 1-[3-[4-(phenylmethoxy)phenoxy]propyl]-)

• Product name: 1H-1,2,4-Triazole, 1-[3-[4-(phenylmethoxy)phenoxy]propyl]-
• CAS No: 88670-82-0
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 625042
• PubChem ID: 2199997

1H-1,2,4-Triazole, 1-[3-[4-(phenylmethoxy)phenoxy]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[3-[4-(phenylmethoxy)phenoxy]propyl]-
• 1-[3-(4-phenylmethoxyphenoxy)propyl]-1,2,4-triazole
• HMS2326O14
• AKOS034315388
• 88670-82-0
• 1-{3-[4-(benzyloxy)phenoxy]propyl}-1H-1,2,4-triazole
• SR-01000271186
• CHEMBL1534136
• SR-01000271186-1
• cid_2199997
• CCG-276591
• MLS000063594
• DTXSID20366953
• SMR000075194
• 1-[3-(4-benzoxyphenoxy)propyl]-1,2,4-triazole
• BDBM49295
• Z426422368

• Inchi： InChI=1S/C18H19N3O2/c1-2-5-16(6-3-1)13-23-18-9-7-17(8-10-18)22-12-4-11-21-15-19-14-20-21/h1-3,5-10,14-15H,4,11-13H2
• InChI Key： PISGYADAWDJUIS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC=C(C=C2)OCCCN3C=NC=N3

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų
• XLogP3: 3.4